4'-Methoxyacetophenone
4'-Methoxyacetophenone
Acetanisole is an aromatic ketone that occurs naturally in anise seeds. It is mainly used as a flavoring agent in ice-creams, non-alcoholic beverages and baked goods.
4′-Methoxyacetophenone undergoes biocatalytic enantioselective reduction using immobilized Rhodotorula sp. AS2.2241 cells to yield (S)-1-(4-methoxyphenyl) ethanol in a hydrophilic ionic liquid-containing co-solvent system.
4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
4′-Methoxyacetophenone undergoes biocatalytic enantioselective reduction using immobilized Rhodotorula sp. AS2.2241 cells to yield (S)-1-(4-methoxyphenyl) ethanol in a hydrophilic ionic liquid-containing co-solvent system.
4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products.
4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones.
Brand Name:
Vulcanchem
CAS No.:
100-06-1
VCID:
VC21403680
InChI:
InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
SMILES:
CC(=O)C1=CC=C(C=C1)OC
Molecular Formula:
C9H10O2
Molecular Weight:
150.17g/mol
4'-Methoxyacetophenone
CAS No.: 100-06-1
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Cat. No.: VC21403680
Molecular Formula: C9H10O2
Molecular Weight: 150.17g/mol
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Description | Acetanisole is an aromatic ketone that occurs naturally in anise seeds. It is mainly used as a flavoring agent in ice-creams, non-alcoholic beverages and baked goods. 4′-Methoxyacetophenone undergoes biocatalytic enantioselective reduction using immobilized Rhodotorula sp. AS2.2241 cells to yield (S)-1-(4-methoxyphenyl) ethanol in a hydrophilic ionic liquid-containing co-solvent system. 4'-Methoxyacetophenone, also known as 4-acetylanisole or fema 2005, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 4'-Methoxyacetophenone exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4'-methoxyacetophenone is primarily located in the cytoplasm. 4'-Methoxyacetophenone is a sweet, acacia, and anisic tasting compound that can be found in a number of food items such as garden tomato, fruits, peppermint, and herbs and spices. This makes 4'-methoxyacetophenone a potential biomarker for the consumption of these food products. 4-methoxyacetophenone is a member of the class of acetophenones that is acetophenone substituted by a methoxy group at position 4. It is a monomethoxybenzene and a member of acetophenones. |
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CAS No. | 100-06-1 |
Molecular Formula | C9H10O2 |
Molecular Weight | 150.17g/mol |
IUPAC Name | 1-(4-methoxyphenyl)ethanone |
Standard InChI | InChI=1S/C9H10O2/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3 |
Standard InChI Key | NTPLXRHDUXRPNE-UHFFFAOYSA-N |
SMILES | CC(=O)C1=CC=C(C=C1)OC |
Canonical SMILES | CC(=O)C1=CC=C(C=C1)OC |
Appearance | Solid |
Boiling Point | 258.0 °C 254 °C |
Colorform | Crystalline solid Colorless to pale-yellow fused solid Yellowish-white crystals |
Flash Point | 138 °C (280 °F) - open cup |
Melting Point | 38.5 °C Mp 38-39 ° 38.2 °C 38-39°C |
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